rac-(2R,3R)-2-methylpiperidine-3-carboxylic acid hydrochloride
Overview
Description
Rac-(2R,3R)-2-methylpiperidine-3-carboxylic acid hydrochloride (rac-MPCA HCl) is an organic compound consisting of a cyclic amine, 2-methylpiperidine, and a carboxylic acid group. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals and agrochemicals. Rac-MPCA HCl has a variety of applications in the laboratory, and is widely used in organic synthesis and chemical research.
Scientific Research Applications
Rac-MPCA HCl has a variety of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. Rac-MPCA HCl is also used in the synthesis of peptides, nucleosides, and other biologically active compounds. Additionally, it is used as a reagent in the synthesis of polymers, dyes, and other materials.
Mechanism of Action
Rac-MPCA HCl acts as a nucleophile in organic synthesis. It is able to react with electrophiles, such as alkyl halides, to form covalent bonds. It can also react with proton donors, such as carboxylic acids, to form esters. Additionally, rac-MPCA HCl can act as a catalyst in the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
Rac-MPCA HCl has no known biochemical or physiological effects. It is not known to be toxic or to have any significant effects on the body.
Advantages and Limitations for Lab Experiments
Rac-MPCA HCl has several advantages for use in the laboratory. It is relatively stable and can be stored for long periods of time. It is also relatively non-toxic and does not pose a significant hazard to laboratory personnel. However, rac-MPCA HCl is a strong acid and can cause skin irritation if handled without proper protective equipment. Additionally, rac-MPCA HCl is hygroscopic and can absorb moisture from the air, which can affect its reactivity.
Future Directions
Rac-MPCA HCl has potential for use in a variety of applications. It could be used in the synthesis of novel pharmaceuticals, agrochemicals, and other organic compounds. It could also be used in the synthesis of polymers, dyes, and other materials. Additionally, rac-MPCA HCl could be used in the development of new catalysts and reagents for organic synthesis.
Synthesis Methods
Rac-MPCA HCl can be synthesized through two methods: direct synthesis and synthesis from the corresponding carboxylic acid. The direct synthesis method involves the reaction of rac-MPCA with hydrogen chloride gas in anhydrous acetic acid, while the synthesis from the corresponding carboxylic acid involves the reaction of rac-MPCA with sodium hydroxide in aqueous ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-2-methylpiperidine-3-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1-pyrrolidine", "Sodium hydroxide", "Methyl iodide", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Ethanol", "Water" ], "Reaction": [ "Step 1: 2-methyl-1-pyrrolidine is reacted with sodium hydroxide and methyl iodide to form 2-methylpiperidine.", "Step 2: The resulting 2-methylpiperidine is reduced with sodium borohydride to form rac-(2R,3R)-2-methylpiperidine.", "Step 3: The rac-(2R,3R)-2-methylpiperidine is then reacted with hydrochloric acid to form rac-(2R,3R)-2-methylpiperidine hydrochloride.", "Step 4: The rac-(2R,3R)-2-methylpiperidine hydrochloride is then dissolved in diethyl ether and washed with water to remove any impurities.", "Step 5: The diethyl ether solution is then evaporated to yield rac-(2R,3R)-2-methylpiperidine-3-carboxylic acid hydrochloride as a white solid." ] } | |
CAS RN |
2307771-50-0 |
Molecular Formula |
C7H14ClNO2 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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